Cas no 84249-63-8 (5-Chrysenemethanol,7-hydroxy-12-methyl-)

5-Chrysenemethanol,7-hydroxy-12-methyl- structure
84249-63-8 structure
Product Name:5-Chrysenemethanol,7-hydroxy-12-methyl-
CAS No:84249-63-8
MF:C20H16O2
MW:288.339845657349
CID:732272
PubChem ID:187412
Update Time:2025-04-19

5-Chrysenemethanol,7-hydroxy-12-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Chrysenemethanol,7-hydroxy-12-methyl-
    • 11-(hydroxymethyl)-6-methylchrysen-1-ol
    • 5-Chrysenemethanol, 7-hydroxy-12-methyl-
    • DTXSID701004498
    • 84249-63-8
    • Inchi: 1S/C20H16O2/c1-12-9-18-15-7-4-8-19(22)17(15)10-13(11-21)20(18)16-6-3-2-5-14(12)16/h2-10,21-22H,11H2,1H3
    • InChI Key: YDNBDOWZBSUPOB-UHFFFAOYSA-N
    • SMILES: OCC1C=C2C(=CC=CC2=C2C=C(C)C3C=CC=CC=3C2=1)O

Computed Properties

  • Exact Mass: 288.115
  • Monoisotopic Mass: 288.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.308
  • Boiling Point: 581.4°Cat760mmHg
  • Flash Point: 280.3°C
  • Refractive Index: 1.785
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